Cas no 1351620-49-9 (3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1351620-49-9
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 6303280
• PubChem ID: 56766251
• Update Time: 2025-10-30

3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine
• 1351620-49-9
• 3-((1-phenylethyl)thio)-6-(1H-pyrazol-1-yl)pyridazine
• AKOS024618710
• F1899-2319
• 3-[(1-phenylethyl)sulfanyl]-6-(1H-pyrazol-1-yl)pyridazine
• 3-(1-phenylethylsulfanyl)-6-pyrazol-1-ylpyridazine

• Inchi： 1S/C15H14N4S/c1-12(13-6-3-2-4-7-13)20-15-9-8-14(17-18-15)19-11-5-10-16-19/h2-12H,1H3
• InChI Key： MJVMWCNLRICSBP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)N1C=CC=N1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.09391764g/mol
• Monoisotopic Mass: 282.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine

3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine: A Comprehensive Overview

The compound 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine, identified by the CAS number 1351620-49-9, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a subject of interest for researchers worldwide.

The molecular structure of 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine comprises a pyridazine ring with two substituents: a sulfanyl group attached to a phenethyl chain at position 3 and a pyrazole moiety at position 6. This combination of functional groups imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity. The pyridazine ring, known for its aromaticity and conjugation, serves as a versatile scaffold for various chemical modifications, making it an attractive target for medicinal chemists.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel routes utilizing transition metal catalysts and microwave-assisted reactions to achieve high yields and purity. These methods not only enhance the scalability of the synthesis but also pave the way for further structural modifications to explore its pharmacological potential.

The biological activity of 3-(1-phenylethyl)sulfanyl-6-(1H-pyrazol-1-yl)pyridazine has been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting inflammatory diseases. Additionally, its ability to modulate key cellular pathways involved in cancer progression has been highlighted in several studies, suggesting its potential as an anticancer drug.

In terms of applications, this compound has shown promise in the field of material science as well. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring its potential as a building block for advanced materials with tailored electronic characteristics.

The discovery and characterization of 3-(1-phenylethyl)sulfanyl and 6-(1H-pyrazol-1-yl)pyridazine derivatives have opened new avenues for drug discovery and material innovation. As ongoing research continues to unravel its full potential, this compound is poised to play a significant role in advancing both therapeutic development and technological applications.